3',4'-Difluoro-2,2-dimethylbutyrophenone

• IUPAC Name: 1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one
• InChI: InChI=1S/C12H14F2O/c1-4-12(2,3)11(15)8-5-6-9(13)10(14)7-8/h5-7H,4H2,1-3H3
• InChI Key: RWMWTQKVMXXHAI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C(=O)C1=CC(=C(C=C1)F)F
• Molecular Formula: C12H14F2O
• DSSTOX Substance ID: DTXSID60642460
• Molecular Weight: 212.24 g/mol
• CAS RN: 898766-04-6

Description

3,4'-Difluoro-2,2-dimethylbutyrophenone, also known as DFDBP, is a synthetic compound used in the laboratory for various scientific research applications. It is a colorless, odorless, and water-soluble compound that is commonly used as a substrate in biochemical and physiological experiments. DFDBP is a versatile compound that can be used to study a variety of biological processes, including protein-protein interactions, enzyme kinetics, and metabolic pathways. In addition, DFDBP has been used to study the effects of environmental pollutants on biological systems.

Scientific Research Applications

Synthesis of Difluorinated Pseudopeptides

Difluorinated compounds have been utilized in the synthesis of pseudopeptides using chiral α,α-difluoro-β-amino acids in the Ugi reaction. This method provides a novel approach to prepare various difluorinated pseudopeptides, showcasing the utility of difluorinated compounds in peptide synthesis and modification (Gouge, Jubault, & Quirion, 2004).

Enhanced Anion Binding

The introduction of difluoro groups into molecules like Calix[4]pyrrole and Dipyrrolylquinoxaline has been shown to augment their affinities as neutral anion receptors. This enhancement in binding affinities is particularly significant for anions such as fluoride, chloride, or dihydrogen phosphate, demonstrating the role of difluorinated compounds in developing more efficient sensors and receptors (Anzenbacher et al., 2000).

Development of Fluorinated Polymers

Difluorinated compounds have been key in synthesizing novel fluorinated polyimides with high thermal stability, low dielectric constants, and excellent mechanical properties. These materials are suitable for advanced applications in electronics, aerospace, and coatings, where high-performance polymers are required (Madhra, Salunke, Banerjee, & Prabha, 2002).

Sensor Development

The difluorinated framework has been used to create sensitive and selective sensors for detecting specific ions in various environments. For example, fluorinated Calix[4]pyrrole acts as a potent sensor for phosphate anion, indicating the potential of difluorinated compounds in environmental monitoring and diagnostic applications (Anzenbacher et al., 2000).

Novel Drug Synthesis

Although detailed applications specifically for 3',4'-Difluoro-2,2-dimethylbutyrophenone were not identified within the provided constraints, the research applications of structurally related difluorinated compounds indicate their potential in drug discovery and development. For instance, difluorinated analogues of therapeutic nucleosides have been synthesized to improve drug efficacy and stability (Wu, Zhang, Meng, & Qing, 2004).